Cas no 894017-94-8 (N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide)
N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-carboxamide, 2,3-dihydro-N-[1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-2-methyl-
- N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide
-
- Inchi: 1S/C21H23N3O3/c1-14-10-15-6-3-4-9-19(15)24(14)21(26)22-16-11-20(25)23(13-16)17-7-5-8-18(12-17)27-2/h3-9,12,14,16H,10-11,13H2,1-2H3,(H,22,26)
- InChI Key: RESAYNBIJFXTIV-UHFFFAOYSA-N
- SMILES: N1(C(NC2CC(=O)N(C3=CC=CC(OC)=C3)C2)=O)C2=C(C=CC=C2)CC1C
N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2024-0911-2μmol |
N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-methyl-2,3-dihydro-1H-indole-1-carboxamide |
894017-94-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2024-0911-5μmol |
N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-methyl-2,3-dihydro-1H-indole-1-carboxamide |
894017-94-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2024-0911-10μmol |
N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-methyl-2,3-dihydro-1H-indole-1-carboxamide |
894017-94-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2024-0911-20μmol |
N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-methyl-2,3-dihydro-1H-indole-1-carboxamide |
894017-94-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2024-0911-1mg |
N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-methyl-2,3-dihydro-1H-indole-1-carboxamide |
894017-94-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2024-0911-2mg |
N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-methyl-2,3-dihydro-1H-indole-1-carboxamide |
894017-94-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2024-0911-3mg |
N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-methyl-2,3-dihydro-1H-indole-1-carboxamide |
894017-94-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2024-0911-4mg |
N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-methyl-2,3-dihydro-1H-indole-1-carboxamide |
894017-94-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2024-0911-5mg |
N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-methyl-2,3-dihydro-1H-indole-1-carboxamide |
894017-94-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2024-0911-10mg |
N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-methyl-2,3-dihydro-1H-indole-1-carboxamide |
894017-94-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide
Introduction to N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide (CAS No. 894017-94-8)
N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 894017-94-8, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological interactions, making it an intriguing subject for both academic research and industrial applications.
The compound's structure is characterized by a fused heterocyclic system, which includes an indole ring, a pyrrolidine ring, and an amide functional group. The presence of these heterocycles is particularly noteworthy, as they are frequently found in biologically active molecules. Specifically, the indole moiety is well-known for its role in various pharmacological contexts, while the pyrrolidine ring often contributes to the solubility and metabolic stability of drug candidates. The amide group, located at the C1 position of the indole ring, further enhances the compound's potential for biological activity by allowing for hydrogen bonding interactions with biological targets.
One of the most striking features of N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide is its aromaticity. The 3-methoxyphenyl group introduces a methoxy substituent onto a benzene ring, which can influence the electronic properties of the molecule. This substitution pattern is commonly observed in pharmaceutical compounds due to its ability to modulate receptor binding affinity and metabolic stability. The methoxy group can also participate in hydrophobic interactions, which are crucial for the compound's binding to biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been particularly useful in understanding how N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide interacts with potential target proteins. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable candidate for further investigation in therapeutic contexts.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves various reaction sequences that require precise control over reaction conditions. Key steps include condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yields and purity of the final product. The synthesis strategy also highlights the importance of protecting group chemistry in multi-step organic synthesis, which is essential for preventing unwanted side reactions.
In terms of pharmacological potential, N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide has shown promise in preclinical studies. These studies have focused on its potential effects on various biological pathways, including those involved in inflammation, pain perception, and neurodegeneration. The compound's ability to modulate these pathways suggests that it may have therapeutic applications in conditions such as chronic pain syndromes and neurodegenerative diseases.
The development of novel drug candidates often involves extensive optimization to improve their pharmacokinetic properties. This includes enhancing solubility, reducing toxicity, and improving metabolic stability. N-heterocyclic compounds like N-1-(3-methoxyphenyl)-5 oxopyrrolidin - 3 - yl - 2 - methyl - 2 , 3 - dihydro - 1 H - indole - 1 - carboxamide are particularly challenging due to their complex structures but also offer significant opportunities for innovation.
The role of computational tools in drug discovery cannot be overstated. Software packages designed for molecular modeling and virtual screening have revolutionized the process of identifying potential drug candidates. These tools allow researchers to rapidly evaluate large libraries of compounds based on their predicted binding affinities and other pharmacological properties. As a result, compounds like N - 1 - ( 3 - methoxyphenyl ) - 5 - oxopyrrolidin - 3 - yl - 2 - methyl - 2 , 3 - dihydro - 1 H - indole - 1 carboxamide can be rapidly screened for their potential therapeutic value.
Future research directions for this compound include further exploration of its pharmacological profile through both in vitro and in vivo studies. Additionally, investigating its mechanism of action will be crucial for understanding how it interacts with biological targets and how these interactions lead to therapeutic effects. The development of new synthetic methodologies will also continue to be an important area of focus, as these methods can improve both efficiency and scalability.
The integration of interdisciplinary approaches will be key to unlocking the full potential of N - 1 ( 3 methoxy phenyl ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) oxopyrrolidin) yl) } } } } } } } } } } } } } } } } })}methyl) }}))}dihydro) }}))}indole) }}))}carboxamide}}}}}}}}}}}}}}}}}}}}}}}. By combining expertise from organic chemistry, medicinal chemistry, pharmacology, and computational science}, researchers can accelerate the discovery and development process significantly.
894017-94-8 (N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-2-methyl-2,3-dihydro-1H-indole-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)